Cas no 63799-58-6 (2-ethoxy-1-[(octanoyloxy)methyl]ethyl decanoate)

2-ethoxy-1-[(octanoyloxy)methyl]ethyl decanoate structure
63799-58-6 structure
Product Name:2-ethoxy-1-[(octanoyloxy)methyl]ethyl decanoate
CAS No:63799-58-6
MF:C23H44O5
MW:400.592468261719
CID:1658089
PubChem ID:3085273
Update Time:2025-04-21

2-ethoxy-1-[(octanoyloxy)methyl]ethyl decanoate Chemical and Physical Properties

Names and Identifiers

    • 2-ethoxy-1-[(octanoyloxy)methyl]ethyl decanoate
    • (1-ethoxy-3-octanoyloxypropan-2-yl) decanoate
    • 63799-58-6
    • 1-Ethoxy-3-(octanoyloxy)propan-2-yl decanoate
    • DTXSID70980365
    • Inchi: 1S/C23H44O5/c1-4-7-9-11-12-14-16-18-23(25)28-21(19-26-6-3)20-27-22(24)17-15-13-10-8-5-2/h21H,4-20H2,1-3H3
    • InChI Key: BGCXVQRQQRNOAQ-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCCCC)=O)C(COCC)COC(CCCCCCC)=O

Computed Properties

  • Exact Mass: 400.31902
  • Monoisotopic Mass: 400.319
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 22
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • Density: 0.949
  • Boiling Point: 471°C at 760 mmHg
  • Flash Point: 197.4°C
  • Refractive Index: 1.452
  • PSA: 61.83
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